Cas no 2219374-82-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2219374-82-8
• MF: C₂₄H₂₁N₃O₄
• MW: 415.441245794296
• CID: 5896972
• PubChem ID: 165606209
• Update Time: 2025-11-06

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-5-yl)cyclobutane-1-carboxylic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyrimidin-5-yl)cyclobutane-1-carboxylic acid
• EN300-1708101
• 2219374-82-8

• Inchi： 1S/C24H21N3O4/c28-22(29)15-9-24(10-15,16-11-25-14-26-12-16)27-23(30)31-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,11-12,14-15,21H,9-10,13H2,(H,27,30)(H,28,29)
• InChI Key： RLGQJZKOLCWSBE-UHFFFAOYSA-N
• SMILES： OC(C1CC(C2=CN=CN=C2)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 415.15320616g/mol
• Monoisotopic Mass: 415.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-5-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2219374-82-8)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2219374-82-8) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected pyrimidinyl cyclobutane carboxylic acid, is a key intermediate in peptide synthesis and drug discovery. Its unique structure, featuring a cyclobutane ring and a pyrimidine moiety, makes it a versatile building block for designing novel therapeutics. Researchers are particularly intrigued by its potential applications in targeting protein-protein interactions and modulating enzymatic activity.

The compound's Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique widely used in modern drug development. With the growing demand for peptide-based drugs, the importance of high-quality intermediates like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-5-yl)cyclobutane-1-carboxylic acid cannot be overstated. Recent studies have explored its role in creating cyclic peptide mimetics, which are gaining traction as alternatives to traditional small-molecule drugs due to their enhanced selectivity and stability.

One of the most searched questions in the context of this compound is: "What are the applications of Fmoc-protected amino acids in drug discovery?" The answer lies in their ability to facilitate the synthesis of complex peptides with high precision. The pyrimidin-5-yl group in this molecule adds another layer of functionality, enabling interactions with biological targets such as kinases and nucleic acids. This dual functionality makes it a valuable tool for researchers working on cancer therapeutics and antiviral agents, two areas that dominate current biomedical research.

From an SEO perspective, terms like "Fmoc-amino acid derivatives", "pyrimidine-containing peptides", and "cyclobutane carboxylic acid applications" are frequently queried by scientists and industry professionals. These keywords reflect the compound's relevance in cutting-edge research. Additionally, the rise of AI-driven drug design has increased interest in structurally diverse building blocks like this one, as they provide a rich chemical space for machine learning algorithms to explore.

Quality control and scalability are critical considerations for manufacturers of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-5-yl)cyclobutane-1-carboxylic acid. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for ensuring purity and consistency. The compound's stability under various conditions is another hot topic, with researchers investigating optimal storage and handling protocols to maintain its integrity during long-term use.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2219374-82-8) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from peptide synthesis to targeted drug delivery, underscore its importance in modern science. As the demand for innovative therapeutics continues to grow, this compound is poised to play a pivotal role in shaping the future of medicine.